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Compound of Interest

Compound Name: 3-Carboxy-6-hydroxycoumarin

Cat. No.: B8089495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Carboxy-6-hydroxycoumarin. Adherence to these procedures is essential to

ensure a safe laboratory environment.

Hazard Identification and Classification
3-Carboxy-6-hydroxycoumarin is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).[1][2][3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Irritation 2
H315: Causes skin irritation[1]

[2][3]

Eye Irritation 2A
H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2][3]

Signal Word: Warning[1][2]
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Pictogram:[1][2]

GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3-
Carboxy-6-hydroxycoumarin to minimize exposure.

PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Glasses/Goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[4][5]

Skin Protection Chemical-resistant gloves

Inspect gloves for integrity

before each use. Dispose of

contaminated gloves properly.

[2][4]

Lab coat/Protective clothing
Wear to prevent skin contact.

[4][5]

Respiratory Protection Dust mask or respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

especially if dust is generated.

A type N95 (US) or P2 (EU)

filter is advised.[2][4]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Ensure that an eyewash station and a safety shower are readily accessible.[4]
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Handling Procedures:

Avoid generating and inhaling dust.[2][4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling the substance.[1][4]

Contaminated clothing should be removed and washed before reuse.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[1][5]

Store in a locked-up area.[1][2]

Emergency Procedures
Situation First-Aid Measures

If Inhaled
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][2]

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, get medical

advice.[1][2]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][2]

If Swallowed
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]
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Spillage and Disposal Plan
Spill Containment:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Avoid creating dust.

Carefully sweep or vacuum up the spilled solid material and place it into a suitable, labeled

container for disposal.[2]

Clean the spill area with soap and water.

Waste Disposal:

Dispose of 3-Carboxy-6-hydroxycoumarin and its container in accordance with all local,

state, and federal regulations.[2]

Do not allow the chemical to enter drains or waterways.[1][2]

Contaminated packaging should be treated as hazardous waste.

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 3-
Carboxy-6-hydroxycoumarin in a laboratory setting.
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Safe Handling Workflow for 3-Carboxy-6-hydroxycoumarin
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Weigh/Handle Compound in Fume Hood

Proceed to Handling
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Personal Exposure
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Caption: Workflow for the safe handling of 3-Carboxy-6-hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8089495?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/10/pdf/sds-F602384.pdf
https://www.sigmaaldrich.com/DE/en/sds/SIGMA/55155?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxycoumarin-3-carboxylic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxycoumarin-3-carboxylic-Acid
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Hydroxycoumarin.pdf
https://www.fishersci.com/store/msds?partNumber=AC121101000&productDescription=4-HYDROXYCOUMARIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14394~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:20:14~~4-Hydroxycoumarin~~
https://www.benchchem.com/product/b8089495#personal-protective-equipment-for-handling-3-carboxy-6-hydroxycoumarin
https://www.benchchem.com/product/b8089495#personal-protective-equipment-for-handling-3-carboxy-6-hydroxycoumarin
https://www.benchchem.com/product/b8089495#personal-protective-equipment-for-handling-3-carboxy-6-hydroxycoumarin
https://www.benchchem.com/product/b8089495#personal-protective-equipment-for-handling-3-carboxy-6-hydroxycoumarin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8089495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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